Cas no 10206-02-7 (1H-Naphth[2,3-d]imidazole, 2-(2-pyridinyl)-)

1H-Naphth[2,3-d]imidazole, 2-(2-pyridinyl)- structure
10206-02-7 structure
Product Name:1H-Naphth[2,3-d]imidazole, 2-(2-pyridinyl)-
CAS No:10206-02-7
MF:C16H11N3
MW:245.278642892838
CID:1131771
PubChem ID:1084688
Update Time:2025-04-20

1H-Naphth[2,3-d]imidazole, 2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphth[2,3-d]imidazole, 2-(2-pyridinyl)-
    • 2-pyridin-2-yl-1H-benzo[f]benzimidazole
    • AKOS000636675
    • SCHEMBL13223456
    • 10206-02-7
    • BDBM48206
    • SR-01000692912-2
    • SMR000119845
    • cid_1084688
    • 2-(2-pyridinyl)-1H-benzo[f]benzimidazole
    • CHEMBL1493429
    • 2-(2-pyridyl)-1H-benzo[f]benzimidazole
    • HMS2388K19
    • SR-01000692912
    • 2-Pyridin-2-yl-1H-naphtho[2,3-d]imidazole
    • 2-(Pyridin-2-yl)-1H-naphtho[2,3-d]imidazole
    • MLS000122414
    • DTXSID00360156
    • Inchi: 1S/C16H11N3/c1-2-6-12-10-15-14(9-11(12)5-1)18-16(19-15)13-7-3-4-8-17-13/h1-10H,(H,18,19)
    • InChI Key: GJADDFHYLPUPBD-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CN=2)=NC2C=C3C=CC=CC3=CC1=2

Computed Properties

  • Exact Mass: 245.09543
  • Monoisotopic Mass: 245.095297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
  • LogP: 3
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